3-(3-chlorophenoxy)propanoic acid

Specification

• CAS No.: 7170-50-5
• Molecular Formula: C9H9ClO3
• Molecular Weight: 200.62 g/mol
• IUPAC Name: 3-(3-chlorophenoxy)propanoic acid
• Standard InChI: InChI=1S/C9H9ClO3/c10-7-2-1-3-8(6-7)13-5-4-9(11)12/h1-3,6H,4-5H2,(H,11,12)
• Standard InChI Key: QSGKVNYPPAQLDO-UHFFFAOYSA-N
• SMILES: C1=CC(=CC(=C1)Cl)OCCC(=O)O
• Canonical SMILES: C1=CC(=CC(=C1)Cl)OCCC(=O)O

Introduction

Parameter	Information
IUPAC Name	3-(3-chlorophenoxy)propanoic acid
Common Synonyms	3-(3-chlorophenoxy)propionic acid, 3-(3-CHLORO-PHENOXY)-PROPIONIC ACID
CAS Registry Number	7170-50-5
EINECS Number	230-522-6
Molecular Formula	C9H9ClO3
InChI	InChI=1/C9H9ClO3/c10-7-2-1-3-8(6-7)13-5-4-9(11)12/h1-3,6H,4-5H2,(H,11,12)

The compound is sometimes abbreviated as 3-CPA in agricultural literature, particularly when discussing its applications in fruit development regulation.

Physical and Chemical Properties

3-(3-Chlorophenoxy)propanoic acid possesses distinctive physicochemical properties that influence its behavior in various environments and applications. These properties are fundamental to understanding its stability, reactivity, and potential uses.

Basic Physical Properties

The compound exhibits characteristic physical properties as detailed in Table 2, which combines experimental and predicted values from chemical databases.

Table 2: Physical Properties of 3-(3-Chlorophenoxy)propanoic acid

Property	Value	Determination Method
Physical State	Solid	-
Molar Mass	200.62 g/mol	Calculated
Density	1.311±0.06 g/cm³	Predicted
Melting Point	82-83 °C	Experimental
Boiling Point	308.3±17.0 °C	Predicted
Flash Point	140.2 °C	-
Vapor Pressure	0.000298 mmHg at 25°C	-
Refractive Index	1.548	-

These physical properties highlight that 3-(3-chlorophenoxy)propanoic acid is a relatively stable solid at room temperature with low volatility, indicated by its high boiling point and low vapor pressure.

Chemical Properties

The chemical behavior of the compound is largely determined by its functional groups - particularly the carboxylic acid moiety and the chlorophenoxy group.

Table 3: Chemical Properties of 3-(3-Chlorophenoxy)propanoic acid

Property	Value	Notes
pKa	4.17±0.10	Predicted; indicates moderate acidity
Storage Condition	2-8°C	Recommended for stability
Solubility	Data not provided	Likely soluble in organic solvents due to structure

The compound's acidic nature, with a pKa of approximately 4.17, is consistent with other carboxylic acids and influences its behavior in biological systems.

Synthesis and Preparation Methods

The literature indicates that 3-(3-chlorophenoxy)propanoic acid can be synthesized through specific chemical reactions involving readily available precursors.

Agricultural Applications

The most well-documented application of 3-(3-chlorophenoxy)propanoic acid is in agriculture, specifically in pineapple cultivation, where it functions as a plant growth regulator.

Crown Size Regulation in Pineapple

One of the primary agricultural uses of 3-(3-chlorophenoxy)propanoic acid (3-CPA) is controlling the crown size of pineapple fruits. Research has demonstrated that this compound can significantly reduce crown dimensions, which presents several advantages for cultivation and commercialization.

Table 4: Effects of 3-CPA on Pineapple Crown Attributes

Parameter	Control	50 ppm	100 ppm	150 ppm	200 ppm
Crown Length	High (baseline)	Reduced	Minimum (14.28 cm)	Reduced	Reduced
Crown Circumference	High (baseline)	Reduced	Minimum (49.72 cm)	Reduced	Reduced
Crown to Fruit Ratio	High (baseline)	Reduced	Minimum (0.83)	Reduced	Reduced
Reduction vs. Control	0%	-	48%	-	-

Research indicates that the application of 100 ppm 3-CPA produced the optimal results, demonstrating a 48% reduction in crown length compared to untreated controls. This concentration showed the best balance between crown reduction efficacy and minimizing adverse effects.

Effects on Fruit Quality Parameters

Beyond crown size regulation, 3-CPA influences various quality parameters of pineapple fruits as detailed in research findings.

Table 5: Influence of 3-CPA on Pineapple Fruit Quality

Parameter	Optimal Concentration	Effect
Fruit Length	100 ppm	Maximum (17.22 cm)
Pulp Weight	100 ppm	Maximum (1080 g)
Peel Weight	100 ppm	Maximum (403 g)
Core Weight	100 ppm	Maximum (200 g)
Shelf Life	100 ppm	Maximum (19.33 days)
Physiological Loss in Weight	100 ppm	Minimum

The compound's application at 100 ppm concentration appears to optimize multiple quality attributes simultaneously, enhancing commercial value through improved fruit dimensions, weight parameters, and extended shelf life.

Mechanism of Action in Plants

Research suggests that 3-CPA's effectiveness in controlling pineapple crown development is related to its ability to:

• Alter plant physiological processes

• Modify the growth cycle of pineapple

• Reduce crown development specifically

• Delay fruit maturation, allowing extended nutrient assimilation

• Potentially influence the plant's hormonal balance

These effects collectively contribute to producing fruits with smaller crowns, more cylindrical shapes, and potentially higher commercial value.

Biological Effects and Research Findings

The biological activity of 3-(3-chlorophenoxy)propanoic acid extends beyond simple growth regulation to more complex effects on plant physiology and development.

Impact on Fruit Maturation

Research has documented that 3-CPA treatment delays fruit maturation in pineapple. Studies reported that when control plants had reached 82% maturation, treated fruits were just beginning to mature. Application of the compound at commercial rates (1500 ml per hectare) resulted in a 19-day harvest delay compared to untreated controls.

This maturation delay provides several advantages:

• Extended nutrient assimilation period

• Larger and heavier fruits

• More uniform fruit shape

• Potential for harvest scheduling

Effects on Fruit Biochemistry

Treatment with 3-CPA influences the biochemical composition of pineapple fruits, particularly at higher concentrations.

Table 6: Biochemical Changes in Pineapple Fruits with 3-CPA Treatment

Parameter	Effect with Higher 3-CPA Concentration
Total Soluble Solids (TSS)	Reduced
Titratable Acidity	Increased
Other Quality Parameters	Variable effects depending on concentration

These biochemical alterations suggest that the compound interacts with fundamental metabolic pathways in fruit development and ripening processes.

Observed Side Effects

Research has noted some adverse effects when 3-CPA is applied at higher concentrations:

• Leaf burns on the lower crown leaves observed at 150 ppm and 200 ppm concentrations

• Potential phytotoxicity at excessive application rates

• Variable effects on fruit quality parameters depending on concentration

These observations highlight the importance of proper dosage determination when utilizing this compound for agricultural purposes.

Hazard Type	Classification
Acute Toxicity	Harmful if swallowed
Skin Effects	Causes skin irritation
Eye Effects	Causes serious eye irritation
Respiratory Effects	May cause respiratory irritation
Carcinogenicity	Suspected of causing cancer

These hazard classifications necessitate appropriate safety precautions when handling the compound.